Cas no 62144-37-0 (Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]-)

• Product Name: Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]-
• CAS No: 62144-37-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 456527
• PubChem ID: 7148519
• Update Time: 2025-05-24

Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]-
• 1-[5-(2-aminophenyl)furan-2-yl]ethanone
• 62144-37-0
• 1-[5-(2-Amino-phenyl)-furan-2-yl]-ethanone
• 1-(5-(2-Aminophenyl)furan-2-yl)ethanone
• DTXSID60428089

• MDL： MFCD06739569
• Inchi： 1S/C12H11NO2/c1-8(14)11-6-7-12(15-11)9-4-2-3-5-10(9)13/h2-7H,13H2,1H3
• InChI Key： YKLOPEOUCRMGDN-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.23

Additional information on Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]-

Research Briefing on Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]- (CAS: 62144-37-0): Recent Advances and Applications

Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]-, with the CAS number 62144-37-0, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This briefing provides an overview of the latest research findings, focusing on its structural properties, synthetic applications, and therapeutic potential.

The compound's unique structure, featuring a furan ring linked to an aminophenyl group and an ethanone moiety, makes it a versatile scaffold for drug discovery. Recent publications have explored its utility in the development of novel kinase inhibitors and antimicrobial agents. For instance, a 2023 study demonstrated its efficacy in inhibiting specific protein kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.

In terms of synthetic chemistry, advancements have been made in optimizing the production of Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]-. A 2022 paper detailed a green chemistry approach using catalytic methods to enhance yield and reduce environmental impact. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Furthermore, computational studies have provided insights into the compound's binding interactions with biological targets. Molecular docking simulations revealed high affinity for certain enzyme active sites, supporting its potential as a lead compound for further optimization. These findings are paving the way for structure-activity relationship (SAR) studies aimed at improving potency and selectivity.

Despite these promising developments, challenges remain, including the need for more extensive in vivo testing to assess pharmacokinetics and toxicity. Ongoing research is addressing these gaps, with preliminary results indicating favorable bioavailability profiles. The compound's versatility and bioactive properties position it as a valuable candidate for future drug development efforts.

In conclusion, Ethanone, 1-[5-(2-aminophenyl)-2-furanyl]- (CAS: 62144-37-0) represents a compelling area of research with broad implications for chemical biology and medicine. Continued exploration of its synthetic routes and biological activities will likely yield innovative therapeutic solutions in the coming years.